Cas no 2229328-93-0 (2-chloro-1-(quinolin-7-yl)ethan-1-one)

• Product Name: 2-chloro-1-(quinolin-7-yl)ethan-1-one
• CAS No: 2229328-93-0
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• CID: 6448683
• PubChem ID: 135394532
• Update Time: 2025-05-23

2-chloro-1-(quinolin-7-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(quinolin-7-yl)ethan-1-one
• EN300-2005222
• 2229328-93-0
• 2-Chloro-1-(quinolin-7-yl)ethanone

• Inchi： 1S/C11H8ClNO/c12-7-11(14)9-4-3-8-2-1-5-13-10(8)6-9/h1-6H,7H2
• InChI Key： LOZGDRMHDFWIIY-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC2=CC=CN=C2C=1)=O

Computed Properties

• Exact Mass: 205.0294416g/mol
• Monoisotopic Mass: 205.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30Ų

Additional information on 2-chloro-1-(quinolin-7-yl)ethan-1-one

Comprehensive Overview of 2-Chloro-1-(quinolin-7-yl)ethan-1-one (CAS No. 2229328-93-0)

2-Chloro-1-(quinolin-7-yl)ethan-1-one (CAS No. 2229328-93-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoline derivative is characterized by its unique molecular structure, combining a chloroethyl moiety with a quinolin-7-yl group. Its potential applications span across multiple industries, particularly in the development of novel small-molecule inhibitors and intermediates for drug synthesis.

The compound's relevance has surged in recent years due to its role in medicinal chemistry, where researchers explore its utility in designing targeted therapies. A growing trend in AI-driven drug discovery has further amplified interest in such heterocyclic compounds, as they are frequently screened for bioactivity using computational models. Searches for "quinoline-based drug candidates" and "chloroacetyl derivatives in pharmaceuticals" reflect this demand.

From a synthetic perspective, 2-Chloro-1-(quinolin-7-yl)ethan-1-one serves as a versatile building block for constructing more complex molecules. Its reactive chloro group enables nucleophilic substitution reactions, making it valuable for cross-coupling and cyclization processes. Laboratories focusing on high-throughput screening often prioritize such compounds to accelerate lead optimization workflows.

Environmental and safety considerations are also critical when handling this compound. While not classified as hazardous under standard regulations, proper laboratory protocols must be followed to ensure safe usage. Recent discussions in green chemistry forums highlight the need for sustainable synthesis routes for halogenated intermediates like this one, aligning with global ESG (Environmental, Social, and Governance) trends.

Analytical characterization of CAS No. 2229328-93-0 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm its purity and structural integrity, which are essential for preclinical studies. The compound’s structure-activity relationship (SAR) data is frequently referenced in patents related to kinase inhibitors and antimicrobial agents.

Market analysts note rising procurement inquiries for 2-Chloro-1-(quinolin-7-yl)ethan-1-one, particularly from contract research organizations (CROs) and academic institutions. This aligns with the broader shift toward fragment-based drug design, where small heterocycles play a pivotal role. FAQs such as "how to store quinolin-7-yl derivatives" or "solubility of chloroacetyl quinoline compounds" dominate technical forums, underscoring its practical relevance.

In summary, 2-Chloro-1-(quinolin-7-yl)ethan-1-one exemplifies the intersection of cutting-edge chemistry and applied life sciences. Its dual functionality as a reactive intermediate and potential pharmacophore ensures its continued prominence in both industrial and academic settings. Future research may uncover additional applications in material science or catalysis, further expanding its utility.